Cas no 894997-96-7 (1-(2,4-dimethylphenyl)-5-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
1-(2,4-dimethylphenyl)-5-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dimethylphenyl)-5-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2,4-dimethylphenyl)-1,5-dihydro-5-[2-oxo-2-(1-pyrrolidinyl)ethyl]-
- 1-(2,4-dimethylphenyl)-5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- CHEMBL4945973
- VU0491107-1
- AKOS024655463
- 894997-96-7
- 1-(2,4-dimethylphenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyrimidin-4-one
- F2514-0437
- 1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
-
- Inchi: 1S/C19H21N5O2/c1-13-5-6-16(14(2)9-13)24-18-15(10-21-24)19(26)23(12-20-18)11-17(25)22-7-3-4-8-22/h5-6,9-10,12H,3-4,7-8,11H2,1-2H3
- InChI Key: XOALREAHXCWCAB-UHFFFAOYSA-N
- SMILES: C1N(CC(=O)N2CCCC2)C(=O)C2C=NN(C3=CC=C(C)C=C3C)C=2N=1
Computed Properties
- Exact Mass: 351.16952493g/mol
- Monoisotopic Mass: 351.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 592.3±60.0 °C(Predicted)
- pka: -0.94±0.20(Predicted)
1-(2,4-dimethylphenyl)-5-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2514-0437-2μmol |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-5μmol |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-10μmol |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-20μmol |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-1mg |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-2mg |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-3mg |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-4mg |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-5mg |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0437-10mg |
1-(2,4-dimethylphenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
894997-96-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-(2,4-dimethylphenyl)-5-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-(2,4-dimethylphenyl)-5-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
1-(2,4-Dimethylphenyl)-5-(2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One: A Comprehensive Overview
1-(2,4-Dimethylphenyl)-5-(2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One, commonly referred to by its CAS number 894997-96-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's unique architecture combines a pyrazolo[3,4-d]pyrimidine core with a substituted ethyl group and a 2,4-dimethylphenyl moiety, making it a promising candidate for various therapeutic applications.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of such complex structures. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the pyrazolo[3,4-d]pyrimidine framework with high precision. These methods not only enhance the yield but also improve the stereochemical control of the final product.
One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, preliminary in vitro assays have shown that it can modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent.
The structural features of 1-(2,4-Dimethylphenyl)-5-(2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One contribute significantly to its pharmacokinetic profile. The presence of the pyrrolidine ring enhances lipophilicity, which improves its bioavailability. Furthermore, the dimethylphenyl group plays a crucial role in stabilizing the molecule's conformation and enhancing its binding affinity to target proteins.
Recent research has focused on optimizing the drug-like properties of this compound. For example, scientists have explored various substitution patterns on the pyrazolo[3,4-d]pyrimidine core to enhance solubility and reduce toxicity. These efforts have led to the identification of analogs with improved pharmacokinetic profiles while maintaining their biological activity.
In terms of therapeutic applications, this compound has shown promise in preclinical models of cancer and inflammation. Its ability to inhibit key enzymes involved in these processes makes it a valuable tool for drug discovery. Moreover, its structural flexibility allows for further modification to target specific diseases or improve efficacy.
The development of CAS No 894997-96-7 highlights the importance of interdisciplinary approaches in modern drug discovery. By combining synthetic chemistry with computational modeling and biological assays, researchers can design molecules with tailored properties that address unmet medical needs.
In conclusion, 1-(2,4-Dimethylphenyl)-5-(2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset for future therapeutic developments.
894997-96-7 (1-(2,4-dimethylphenyl)-5-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)